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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and applications
of N-Ethyl-N-(2-hydroxy-3-sulfopropyl)-3,5-dimethoxyaniline, sodium salt, commonly known as
DAOS. This highly water-soluble aniline derivative is a key Trinder's reagent, widely utilized in
diagnostic and biochemical colorimetric assays.

Chemical Identity and Structure

DAOS is systematically named Sodium 3-((3,5-dimethoxyphenyl)(ethyl)amino)-2-
hydroxypropane-1-sulfonate. Its chemical structure is characterized by an N-ethyl-3,5-
dimethoxyaniline core functionalized with a 2-hydroxy-3-sulfopropyl group, which imparts high
water solubility.

Visualizing the Core: The Chemical Structure of DAOS

The following diagram illustrates the two-dimensional chemical structure of the DAOS
molecule.
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Caption: 2D structure of the DAOS anion.

Physicochemical Properties

A summary of the key quantitative data for DAOS is presented in the table below for easy
reference and comparison.
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Property Value Reference(s)
Sodium 3-((3,5-
dimethoxyphenyl

IUPAC Name )_/p & [1][2]
(ethyl)amino)-2-
hydroxypropane-1-sulfonate

Synonyms DAOS, DAOS sodium salt [2]

CAS Number 83777-30-4 [1][3]

Molecular Formula C13H20NNaOsS [11[3]

Molecular Weight 341.36 g/mol [3][4]
White to off-white or slight

Appearance _ , [11[4]
blueish crystalline powder

Solubility Soluble in water [1]

Storage Temperature

0-8 °C, protected from light

[1](2]

Purity

= 98.0%

[4]

UV Absorption Maxima (Amax)

220.5 nm and 256.8 nm (in
water at pH 6.9)

Core Application: Enzymatic Determination of
Hydrogen Peroxide

DAOS is a chromogenic substrate extensively used in coupled enzyme assays that produce

hydrogen peroxide (H202). The underlying principle is the peroxidase-catalyzed oxidative

coupling of DAOS with a coupler, typically 4-aminoantipyrine (4-AAP), in the presence of H20:-.

This reaction yields a highly colored quinoneimine dye, the absorbance of which is directly

proportional to the concentration of H202.

Signaling Pathway: The Trinder Reaction

The logical flow of the Trinder reaction, which is central to the utility of DAOS, is depicted

below.
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Trinder Reaction with DAOS

4-Aminoantipyrine (4-AAP)
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Caption: Oxidative coupling of DAOS in a typical enzymatic assay.

Experimental Protocol: Quantification of Glucose
using a DAOS-based GOD-POD Assay

This section provides a detailed methodology for the determination of glucose concentration in
a sample, a common application of DAOS. This protocol is based on the Glucose Oxidase-
Peroxidase (GOD-POD) method.[5][6]

Principle

Glucose is oxidized by glucose oxidase (GOD) to produce gluconic acid and hydrogen
peroxide (H202). The H20:2 then reacts with DAOS and 4-aminoantipyrine (4-AAP) in a reaction
catalyzed by peroxidase (POD) to form a red quinoneimine dye. The intensity of the color,
measured spectrophotometrically, is proportional to the glucose concentration in the sample.[5]

Materials and Reagents

o DAOS Solution: Prepare a stock solution of DAOS in a suitable buffer (e.g., phosphate
buffer). The final concentration in the reaction mixture should be optimized, but a starting
point is 0.5-2.0 mmol/L.

¢ 4-Aminoantipyrine (4-AAP) Solution: Prepare a stock solution of 4-AAP in the same buffer. A
typical final concentration is 0.3-1.0 mmol/L.
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e Peroxidase (POD) Solution: A solution of horseradish peroxidase with an activity of
approximately 1 kU/L.

e Glucose Oxidase (GOD) Solution: A solution of glucose oxidase with an activity of
approximately 15 kU/L.

e Phosphate Buffer: 100 mM, pH 7.0.

e Glucose Standard Solution: A solution of known glucose concentration (e.g., 100 mg/dL or
5.55 mmol/L) for calibration.

e Sample: Serum, plasma, or other biological fluids.

o Spectrophotometer or Microplate Reader: Capable of measuring absorbance at
approximately 592 nm.

Assay Procedure

» Reagent Preparation: Prepare a working color reagent by mixing the DAOS solution, 4-AAP
solution, POD solution, and GOD solution in phosphate buffer. The exact ratios should be
optimized for sensitivity and stability. A common approach is to have a single stable reagent
containing all components.

e Assay Setup:

[e]

Label three sets of test tubes or microplate wells: "Blank," "Standard," and "Test."

o

To the "Blank" tube/well, add 10 pL of distilled water.[6]

[¢]

To the "Standard" tube/well, add 10 pL of the Glucose Standard Solution.[6]

[¢]

To the "Test" tube/well, add 10 pL of the sample.[6]
o Reaction Initiation: Add 1.0 mL of the working color reagent to each tube/well.[6]

¢ Incubation: Mix the contents of the tubes/wells thoroughly and incubate at 37°C for 10-15
minutes or at room temperature (20-25°C) for 30 minutes.[7]
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o Measurement: Measure the absorbance of the "Standard" and "Test" samples against the
"Blank" at 592 nm. The color is typically stable for 15-30 minutes after incubation.[5]

Calculation of Results

The glucose concentration in the sample is calculated using the following formula:

Glucose Concentration (mg/dL) = (Absorbance of Test / Absorbance of Standard) x
Concentration of Standard (mg/dL)

Experimental Workflow

The following diagram outlines the key steps in the experimental protocol for glucose
determination using DAOS.
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Caption: Step-by-step workflow for the quantification of glucose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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